Cas no 2172441-36-8 (4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine)

• Product Name: 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine
• CAS No: 2172441-36-8
• MF: C₁₀H₇Cl₂NOS
• MW: 260.139679193497
• CID: 5807496
• PubChem ID: 165960393
• Update Time: 2025-06-08

4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine
• 2172441-36-8
• 4-chloro-2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}pyridine
• EN300-1290037

• Inchi： 1S/C10H7Cl2NOS/c11-7-3-4-13-10(5-7)15-6-8-1-2-9(12)14-8/h1-5H,6H2
• InChI Key： VMDPZSQDQQZBSC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2C=C(C=CN=2)Cl)O1

Computed Properties

• Exact Mass: 258.9625404g/mol
• Monoisotopic Mass: 258.9625404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine

Comprehensive Overview of 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine (CAS No. 2172441-36-8)

4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine, with the CAS number 2172441-36-8, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, combining pyridine and furan moieties, which are known for their versatile applications in drug discovery and material science. The presence of chloro substituents enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for chloro-substituted heterocycles like 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold for targeting enzymes and receptors involved in inflammatory and infectious diseases. The compound's unique sulfur-containing linkage also contributes to its stability and bioavailability, which are critical factors in drug design.

The synthesis of CAS 2172441-36-8 involves multi-step organic reactions, including nucleophilic substitution and cross-coupling methodologies. These processes are optimized to achieve high yields and purity, ensuring the compound's suitability for further derivatization. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

From an environmental and sustainability perspective, the development of green chemistry approaches for synthesizing 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine is a growing trend. Researchers are exploring catalyst-free reactions and biodegradable solvents to minimize the ecological footprint of its production. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In the agrochemical sector, CAS 2172441-36-8 is investigated for its potential as a pesticide intermediate. Its structural features, such as the chlorofuran and pyridine components, are associated with herbicidal and insecticidal activities. This has led to increased interest from companies aiming to develop next-generation crop protection agents with improved efficacy and reduced environmental impact.

The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are well-documented in scientific literature. These properties are crucial for formulators and engineers working on drug delivery systems or agrochemical formulations. Additionally, the compound's compatibility with other chemicals is a key consideration for industrial applications.

Given the rising popularity of AI-driven drug discovery, 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine has been included in virtual screening libraries. Computational models predict its interactions with biological targets, accelerating the identification of potential therapeutic candidates. This intersection of cheminformatics and experimental chemistry is a hot topic among researchers and frequently searched in academic databases.

In conclusion, 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}pyridine (CAS 2172441-36-8) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its synthesis, properties, and potential uses continue to be explored, driven by advancements in organic chemistry and materials science. As the industry evolves, this compound is likely to play a pivotal role in addressing global challenges in health and agriculture.